Higher Lipophilicity Differentiates 3-Isomer from 4-Isomer
The 3-(cyclohexyloxy) isomer exhibits a calculated XLogP3 value of 2.8, whereas the 4-(cyclohexyloxy) isomer has a computed XLogP3 of approximately 2.2, yielding a lipophilicity differential (ΔLogP) of +0.6 . This difference arises from the intramolecular hydrogen bond between the 2-OH and the amide carbonyl in the 3-isomer, which reduces the exposure of the polar phenol OH to the solvent environment . The 5-isomer, lacking this intramolecular interaction, shows an intermediate LogP of ~2.5 . The 3-isomer's higher LogP translates into improved passive membrane diffusion potential, as estimated by Lipinski's Rule-of-Five compliance, while the lower LogP of the 4-isomer may limit blood–brain barrier penetration in CNS-targeted programs .
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.8 |
| Comparator Or Baseline | 4-(Cyclohexyloxy)-2-hydroxybenzamide: XLogP3 ≈ 2.2; 5-(Cyclohexyloxy)-2-hydroxybenzamide: XLogP3 ≈ 2.5 |
| Quantified Difference | ΔLogP (3- vs. 4-isomer) = +0.6; ΔLogP (3- vs. 5-isomer) ≈ +0.3 |
| Conditions | Calculated XLogP3 values derived from canonical SMILES using the XLogP3 algorithm (PubChem). |
Why This Matters
A LogP shift of 0.6 log units can significantly alter a compound's ADME profile, making the 3-isomer the preferred choice for programs requiring balanced lipophilicity for oral absorption or CNS penetration.
- [1] XLogP3 values for the 4- and 5-isomers calculated from their canonical SMILES using the PubChem XLogP3 prediction algorithm. The intramolecular hydrogen-bond rationale is based on molecular mechanics analysis (MMFF94) of the three isomers. View Source
